2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide
Description
2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C13H13N7O4S2 and its molecular weight is 395.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Properties
Chemical Synthesis and Activity : A study focused on the synthesis of derivatives incorporating benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole moieties, evaluating their analgesic and antiinflammatory activities. The research showcases the broad pharmacological potential of compounds related to the specified chemical structure (Santagati et al., 1994).
Insecticidal Applications
Insecticidal Assessment : Another research avenue includes the synthesis of various heterocycles incorporating a thiadiazole moiety, like the specified compound, evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, highlighting the compound's potential in agricultural applications (Fadda et al., 2017).
Anti-Inflammatory and Analgesic Agents
Development of Analgesic Agents : Research on novel compounds derived from visnaginone and khellinone, including the structure of interest, has shown promising analgesic and anti-inflammatory activities, suggesting potential therapeutic applications (Abu‐Hashem et al., 2020).
Anticancer Screening
Anticancer Properties : Studies have also investigated the anticancer potential of compounds related to the specified structure, showing that certain derivatives exhibit potent cytotoxic effects against breast cancer cell lines, underscoring the significance of this chemical class in oncological research (Abu-Melha, 2021).
Antimicrobial Effects
Antimicrobial Activity : The antimicrobial effects of novel thiazole derivatives related to the specified compound have been studied, showing considerable activity against a range of pathogenic microorganisms. This research highlights the potential of these compounds in addressing microbial resistance and developing new antimicrobials (Cankilic & Yurttaş, 2017).
Properties
IUPAC Name |
2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N7O4S2/c1-6-7(10(22)17-11(23)15-6)2-3-9-18-20-13(24-9)25-4-8(21)16-12-19-14-5-26-12/h5H,2-4H2,1H3,(H,16,19,21)(H2,15,17,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPMXZDOJPBLSKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NC3=NN=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N7O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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